Cas no 57052-04-7 (1,2,4-Triazin-5(4H)-one,6-(1,1-dimethylethyl)-4-[(2-methylpropylidene)amino]-3-(methylthio)-)

• Product Name: 1,2,4-Triazin-5(4H)-one,6-(1,1-dimethylethyl)-4-[(2-methylpropylidene)amino]-3-(methylthio)-
• CAS No: 57052-04-7
• MF: C₁₂H₂₀N₄OS
• MW: 268.378400802612
• CID: 371079
• PubChem ID: 9576097
• Update Time: 2025-09-20

1,2,4-Triazin-5(4H)-one,6-(1,1-dimethylethyl)-4-[(2-methylpropylidene)amino]-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(4H)-one,6-(1,1-dimethylethyl)-4-[(2-methylpropylidene)amino]-3-(methylthio)-
• 6-tert-butyl-4-[(E)-2-methylpropylideneamino]-3-methylsulfanyl-1,2,4-triazin-5-one
• Isomethiozin
• 3-methylthio-4-isobutylideneamino-6-tert.-butyl-1,2,4-triazin-5-one
• 4-isobutylidenamino-6-tert.butyl-3-methylthio-4,5-dihydro-1,2,4-triazin-5-one
• 6-tert-butyl-4-[(EZ)-isobutylideneamino]-3-methylthio-1,2,4-triazin-5(4H)-one
• 6-tert-butyl-4-{[(1Ξ)-2-methylpropylidene]amino}-3-(methylsulfanyl)-1,2,4-triazin-5(4H)-one
• 6-tert-Butyl-4-isobutylidenamino-3-methylthio-1,2,4-triazin-5-one
• DIC 1577
• EINECS 260-532-6
• Tantizon
• 6-(1,1-Dimethylethyl)-4-((2-methylpropylidene)amino)-3-(methylthio)-1,2,4-triazin-5(4H)-one
• 1,2,4-Triazin-5(4H)-one, 6-(1,1-dimethylethyl)-4-((2-methylpropylidene)amino)-3-(methylthio)-
• A586128A8M
• Z1517297535
• AKOS024386049
• UNII-A586128A8M
• Isomethiozin [ISO]
• 6-tert-Butyl-4-isobutylideneamino-3-methylthio-1,2,4-triazin-5-one
• 4-Isobutylidenamino-6-tert-butyl-3-methylthio-1,2,4-triazin-5-one
• 6-tert-Butyl-4-([(E)-2-methylpropylidene]amino)-3-(methylsulfanyl)-1,2,4-triazin-5(4H)-one #
• 1,2,4-Triazin-5(4H)-one, 6-(1,1-dimethylethyl)-4-[(2-methylpropylidene)amino]-3-(methylthio)-
• SCHEMBL135392
• 57052-04-7
• BRN 0664876
• DTXSID7042067
• CHEBI:82229
• 5-26-06-00433 (Beilstein Handbook Reference)
• DTXCID5022067
• C19107

• Inchi： InChI=1S/C12H20N4OS/c1-8(2)7-13-16-10(17)9(12(3,4)5)14-15-11(16)18-6/h7-8H,1-6H3
• InChI Key： MZTLOILRKLUURT-UHFFFAOYSA-N
• SMILES： CC(C)C=NN1C(=O)C(=NN=C1SC)C(C)(C)C

Computed Properties

• Exact Mass: 268.13600
• Monoisotopic Mass: 268.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 350.9±25.0 °C at 760 mmHg
• Flash Point: 166.0±23.2 °C
• Refractive Index: 1.566
• PSA: 85.44000
• LogP: 2.04860
• Vapor Pressure: No data available

1,2,4-Triazin-5(4H)-one,6-(1,1-dimethylethyl)-4-[(2-methylpropylidene)amino]-3-(methylthio)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• RTECS：XZ3018760
• Storage Condition：Store at 4 ° C, -4 ° C is better